Oxathiolanes are a class of heterocyclic organic compounds characterized by the presence of an oxathiazine ring, consisting of sulfur and oxygen atoms. These molecules are known for their unique electronic properties and structural diversity, making them valuable in various applications across pharmaceuticals, materials science, and agrochemicals. In pharmaceutical research, oxathiolanes have shown potential as inhibitors of enzymes involved in viral replication, offering promising therapeutic targets for antiviral drug development. Additionally, these compounds exhibit interesting photophysical properties, which can be utilized in the design of sensors and optoelectronic devices. Due to their versatility, oxathiolanes continue to attract significant interest from researchers exploring new chemical space and developing innovative applications.